![molecular formula C13H19NO2 B261390 N-allyl-N-(2-ethoxy-3-methoxybenzyl)amine](/img/structure/B261390.png)
N-allyl-N-(2-ethoxy-3-methoxybenzyl)amine
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Overview
Description
N-allyl-N-(2-ethoxy-3-methoxybenzyl)amine, also known as AEMB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. AEMB is a tertiary amine that contains an allyl group and a benzyl group, which makes it a versatile molecule for chemical modifications and functionalization.
Mechanism of Action
The mechanism of action of N-allyl-N-(2-ethoxy-3-methoxybenzyl)amine is not fully understood, but it is believed to act as a modulator of various biological pathways, including the cholinergic and dopaminergic systems. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter involved in learning and memory processes. This compound has also been shown to increase the levels of dopamine in the brain, a neurotransmitter involved in reward and motivation.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and neuroprotective properties. This compound has been shown to protect against oxidative stress and inflammation, two processes that are involved in the development of various diseases, including cancer and Alzheimer's disease. This compound has also been shown to protect against neuronal damage and improve cognitive function in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
N-allyl-N-(2-ethoxy-3-methoxybenzyl)amine has several advantages for lab experiments, including its ease of synthesis, versatility for chemical modifications, and potential applications in various fields. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on N-allyl-N-(2-ethoxy-3-methoxybenzyl)amine, including the development of novel drug candidates based on this compound, the synthesis of new organic molecules with diverse biological activities, and the study of the mechanism of action of this compound in various biological pathways. Additionally, the development of new synthetic methods for this compound and its derivatives could lead to more efficient and sustainable processes for the production of these compounds.
Synthesis Methods
N-allyl-N-(2-ethoxy-3-methoxybenzyl)amine can be synthesized through a multi-step reaction process that involves the reaction of allylamine with 2-ethoxy-3-methoxybenzaldehyde, followed by reduction and N-alkylation. The final product is obtained after purification and characterization using various analytical techniques, such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-allyl-N-(2-ethoxy-3-methoxybenzyl)amine has been widely used in scientific research due to its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurological disorders. This compound has also been used as a building block for the synthesis of novel organic molecules with diverse biological activities.
properties
Molecular Formula |
C13H19NO2 |
---|---|
Molecular Weight |
221.29 g/mol |
IUPAC Name |
N-[(2-ethoxy-3-methoxyphenyl)methyl]prop-2-en-1-amine |
InChI |
InChI=1S/C13H19NO2/c1-4-9-14-10-11-7-6-8-12(15-3)13(11)16-5-2/h4,6-8,14H,1,5,9-10H2,2-3H3 |
InChI Key |
NFQBOSRJVNJTFD-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=CC=C1OC)CNCC=C |
Canonical SMILES |
CCOC1=C(C=CC=C1OC)CNCC=C |
Origin of Product |
United States |
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